6-(4-ethoxyphenyl)-2-[(pyridin-4-yl)methyl]-2,3-dihydropyridazin-3-one

• IUPAC Name: 6-(4-ethoxyphenyl)-2-(pyridin-4-ylmethyl)pyridazin-3-one
• InChI: InChI=1S/C18H17N3O2/c1-2-23-16-5-3-15(4-6-16)17-7-8-18(22)21(20-17)13-14-9-11-19-12-10-14/h3-12H,2,13H2,1H3
• InChI Key: MKJYUQYFHDFYHV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CC3=CC=NC=C3
• Molecular Formula: C18H17N3O2
• Molecular Weight: 307.3 g/mol

Description

6-(4-ethoxyphenyl)-2-[(pyridin-4-yl)methyl]-2,3-dihydropyridazin-3-one, more commonly known as EPDP, is a synthetic organic compound that has been studied extensively for its potential applications in various scientific fields. This compound was first synthesized in the late 1980s and has since been used for a variety of purposes, ranging from medicinal to industrial. EPDP is a versatile compound with a wide range of potential applications, making it an attractive subject for further research.

Scientific Research Applications

EPDP has been studied extensively for its potential applications in various scientific fields. In medicinal research, EPDP has been investigated for its potential as an anti-cancer agent. In addition, it has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease. In industrial research, EPDP has been studied for its potential use as a chemical catalyst in organic synthesis.

Mechanism of Action

The exact mechanism of action of EPDP is still not fully understood. However, it is believed that the compound acts by binding to specific receptors in cells, which then triggers a cascade of biochemical reactions. This cascade of reactions is believed to be responsible for the compound's various physiological effects.
Biochemical and Physiological Effects
EPDP has been shown to have a variety of biochemical and physiological effects. In laboratory studies, EPDP has been shown to inhibit the growth of certain types of cancer cells. In addition, it has also been shown to have antioxidant and anti-inflammatory properties. Moreover, EPDP has been shown to possess neuroprotective effects, which may be beneficial in the treatment of neurodegenerative diseases, such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of using EPDP in laboratory experiments is its versatility. This compound can be used in a wide variety of experiments, ranging from medicinal research to industrial research. Moreover, EPDP is relatively easy to synthesize and is relatively stable in aqueous solutions. However, one of the major disadvantages of using EPDP in laboratory experiments is its high cost.

Future Directions

Given the potential applications of EPDP, there are a number of areas where further research is needed. These include further investigation into the compound's mechanism of action, as well as its potential use in the development of new drugs and treatments for various diseases. In addition, further research is needed to better understand the compound's biochemical and physiological effects, as well as its potential uses in industrial applications. Finally, further research is needed to optimize the synthesis of EPDP, in order to make it more cost-effective for use in laboratory experiments.

Synthesis Methods

EPDP is synthesized through a multi-step process involving the reaction of 4-ethoxyphenylhydrazine and pyridine. This reaction is carried out in a two-phase system, with the first phase consisting of the reaction of the two compounds in a mixture of methanol and acetic acid. The second phase involves the addition of a strong base, such as sodium hydroxide, to the reaction mixture. The resulting product is then isolated and purified.